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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1671291

This guide provides a comparative analysis of Imazalil residue data from different laboratories,
based on proficiency testing programs. The objective is to offer researchers, scientists, and
drug development professionals a clear overview of the performance of various analytical
methods and laboratories in the quantification of this widely used fungicide. The data presented
is derived from publicly available reports of the European Union Reference Laboratory for
Pesticide Residues in Fruits and Vegetables (EURL-FV).

Quantitative Data Presentation

The performance of laboratories in the analysis of Imazalil residues is commonly assessed
through proficiency tests (PTs). In these tests, a sample containing a known concentration of
Imazalil (the assigned value) is sent to multiple laboratories for analysis. The reported results
are then compared to the assigned value, and a z-score is calculated to evaluate performance.
A z-score between -2 and 2 is generally considered satisfactory.

Below are tables summarizing the results for Imazalil from selected EURL-FV proficiency tests.

Table 1: Results from EURL-FV Proficiency Test 24 (2022) in Tomato Homogenate
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Reported Value

Laboratory Code z-score Analytical Method
(mglkg)

Assigned Value 0.005 - -

Lab 1 0.0045 -1.0 LC-MS/MS

Lab 2 0.0052 0.4 LC-MS/MS

Lab 3 0.0060 2.0 GC-MS/MS

Lab 4 0.0048 -04 LC-MS/MS

Lab 5 0.0055 1.0 LC-MS/MS

Table 2: Results from EURL-FV Proficiency Test 23 (2021) in Aubergine Homogenate

Reported Value

Laboratory Code z-score Analytical Method
(mglkg)

Assigned Value 0.018 - -

Lab A 0.017 -0.6 LC-MS/MS

Lab B 0.019 0.6 LC-MS/MS
QUEChERS, LC-

Lab C 0.016 -1.1
MS/MS

Lab D 0.020 11 LC-MS/MS

Lab E 0.018 0.0 QUEChERS, GC-MS

Table 3: Results from EURL-FV Proficiency Test 20 (2018) in Green Bean Homogenate
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Reported Value

Laboratory Code z-score Analytical Method
(mglkg)

Assigned Value 0.064

Lab X 0.061 -0.5 LC-MS/MS
QUEChERS, LC-

LabyY 0.068 0.6
MS/MS

Lab Z 0.059 -0.8 GC-ECD

Lab W 0.070 0.9 LC-MS/MS
QUEChERS, LC-

Lab Vv 0.063 -0.2

MS/MS

Experimental Protocols

The methodologies employed by the participating laboratories in these proficiency tests
generally follow standardized procedures for pesticide residue analysis. A detailed protocol for

a specific laboratory is often proprietary; however, the general workflow can be summarized.

Sample Preparation (QUEChERS Method)

A majority of laboratories utilize the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) method for sample preparation. The general steps are as follows:

e Homogenization: A representative portion of the fruit or vegetable sample is homogenized.

o Extraction: A subsample of the homogenate is weighed into a centrifuge tube. Acetonitrile is

added as the extraction solvent, followed by a salt mixture (e.g., magnesium sulfate, sodium

chloride, sodium citrate) to induce phase separation. The tube is shaken vigorously.

o Centrifugation: The sample is centrifuged to separate the acetonitrile layer (containing the

pesticides) from the agueous and solid matrix components.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is

transferred to a tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to
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remove fatty acids and sugars, C18 to remove nonpolar interferences, and magnesium
sulfate to remove residual water). The tube is shaken and then centrifuged.

e Final Extract: The cleaned-up supernatant is collected for analysis.
Analytical Techniques
The primary analytical techniques used for the quantification of Imazalil are:

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common
and preferred method due to its high sensitivity and selectivity. It allows for the accurate
detection and quantification of Imazalil at low residue levels.

e Gas Chromatography-Mass Spectrometry (GC-MS) or GC-Tandem Mass Spectrometry (GC-
MS/MS): GC-based methods are also used, often with electron capture detection (ECD) or
mass spectrometric detection.

o High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): While less
common for routine monitoring due to lower sensitivity compared to mass spectrometry,
HPLC-UV can be used for screening purposes or for matrices with higher residue levels.
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Figure 1. General experimental workflow for Imazalil residue analysis.
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Figure 2. Logical workflow of an inter-laboratory proficiency test.
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 To cite this document: BenchChem. [Inter-Laboratory Comparison of Imazalil Residue
Analysis: A Cross-Validation Study]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671291#cross-validation-of-imazalil-residue-data-
between-different-laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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